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Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)glycine

Cat. No.: B087216

An In-depth Technical Guide to the Physical Properties of N-(4-Hydroxyphenyl)glycine

This technical guide provides a comprehensive overview of the melting point and physical state
of N-(4-Hydroxyphenyl)glycine, tailored for researchers, scientists, and professionals in drug
development.

Physical State

N-(4-Hydroxyphenyl)glycine is consistently described as a solid compound at room
temperature.[1][2] Its appearance is generally a powder, with coloration ranging from white,
beige, or light brown to gray-brown.[1][3][4] Some sources also refer to it as a shiny solid.[2]

Melting Point

The melting point of N-(4-Hydroxyphenyl)glycine is a key indicator of its purity. Published
values show slight variations, which is common for this analytical technique. Several sources
indicate that the compound decomposes upon melting.

Quantitative Data Summary

Parameter Value Source
Melting Point 248 °C (478.4 °F) Fisher Scientific[1]
] ] Sigma-Aldrich[3],
Melting Point 244 °C (decomposes) )
ChemicalBook[4]
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Experimental Protocol: Melting Point Determination

The determination of a compound's melting point is a fundamental analytical procedure to
assess its purity. The capillary method is the standard technique.

Principle

A pure, crystalline organic compound typically has a sharp and characteristic melting point,
usually within a 0.5-1.0°C range.[1] Impurities tend to lower the melting point and broaden the
melting range.[1][3] The procedure involves heating a small, powdered sample in a capillary
tube at a controlled rate and observing the temperature range from the initial melting to
complete liquefaction.

Apparatus

¢ Melting point apparatus (e.g., Mel-Temp or similar)

o Glass capillary tubes (sealed at one end)

e Spatula

e Mortar and pestle (if the sample is not a fine powder)

e Thermometer (calibrated)

Procedure

e Sample Preparation:

o Ensure the N-(4-Hydroxyphenyl)glycine sample is completely dry and in the form of a
fine powder. If necessary, gently grind the crystals in a mortar and pestle.

o Press the open end of a capillary tube into the powdered sample to collect a small
amount.

o Tap the sealed end of the capillary tube on a hard surface to pack the sample tightly into
the bottom. The packed sample height should be 2-3 mm.

e Initial Rapid Determination (Optional but Recommended):
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o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly to get an approximate melting point. This helps in setting the
parameters for a more accurate measurement.

o Accurate Melting Point Determination:

[e]

Allow the apparatus to cool down to at least 20°C below the approximate melting point.
o Insert a new capillary tube with the sample.
o Heat the sample rapidly to about 15-20°C below the approximate melting point.

o Decrease the heating rate to approximately 1-2°C per minute to ensure thermal
equilibrium between the sample, the heating block, and the thermometer.

o Observe the sample closely through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating at the slow rate and record the temperature at which the entire sample
has turned into a clear liquid (the end of the melting range).

o Repeatability:
o Perform at least two more careful determinations to obtain consistent values.

Synthesis of N-(4-Hydroxyphenyl)glycine

A common laboratory and industrial method for synthesizing N-(4-Hydroxyphenyl)glycine is
the reaction of p-aminophenol with chloroacetic acid.[2] This reaction is a nucleophilic
substitution where the amino group of p-aminophenol attacks the electrophilic carbon of
chloroacetic acid.

Reaction Workflow

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b087216?utm_src=pdf-body
https://www.benchchem.com/product/b087216?utm_src=pdf-body
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

p-Aminophenol
Chloroacetic Acid

" »
Reaction Vessel Substitution

(Aqueous Solvent)

A Purification 5
N-(4-Hydroxyphenyl)glycine (e.g., Recrystallization) Pure N-(4-Hydroxyphenyl)glycine

Click to download full resolution via product page

Caption: Synthesis workflow for N-(4-Hydroxyphenyl)glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

